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Compound of Interest

Compound Name: Azido-PEG10-acid

Cat. No.: B605808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for Azido-PEG10-acid. Understanding the chemical

properties and handling requirements of this bifunctional linker is critical for its effective use in

research, diagnostics, and drug development, particularly in applications involving

bioconjugation and "click" chemistry.

Chemical Properties and Structure
Azido-PEG10-acid is a hydrophilic polyethylene glycol (PEG) derivative featuring a terminal

azide group and a carboxylic acid. This structure allows for versatile conjugation strategies.

The azide moiety can participate in copper-catalyzed or strain-promoted azide-alkyne

cycloaddition (CuAAC or SPAAC) reactions, forming a stable triazole linkage.[1][2][3] The

terminal carboxylic acid can be activated to react with primary amines, forming a stable amide

bond.[1][2]
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Property Value Source

Chemical Formula C23H45N3O12

Molecular Weight 555.6 g/mol

Appearance Liquid

Solubility Water, DMSO, DMF

Below is a diagram illustrating the chemical structure of Azido-PEG10-acid.
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Caption: Chemical Structure of Azido-PEG10-acid.

Stability Profile
The stability of Azido-PEG10-acid is influenced by the individual stabilities of the azide group

and the polyethylene glycol chain.

Azide Group Stability
Organic azides are energetic compounds, and their stability is a key consideration for safe

handling. The stability of an organic azide is generally assessed by its carbon-to-nitrogen ratio.

Azido-PEG10-acid has a high carbon-to-nitrogen ratio, which contributes to its relatively good

stability compared to smaller organic azides.

Factors Affecting Azide Stability:

Heat: While aliphatic azides are relatively stable, they can decompose at elevated

temperatures, typically above 175°C. It is recommended to avoid high temperatures during

storage and handling.

Light: Exposure to light, particularly UV light, can promote the decomposition of azides.
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Acids: Azides should not be mixed with acidic solutions, as this can lead to the formation of

hydrazoic acid, which is highly toxic and explosive.

Metals: Contact with heavy metals, such as copper, lead, and their salts, should be avoided

as this can form highly unstable and shock-sensitive metal azides. Use non-metallic spatulas

and containers.

Reducing Agents: The azide group can be reduced to an amine. While this is a useful

synthetic transformation, unintended contact with reducing agents will lead to the

degradation of the azide functionality.

Polyethylene Glycol (PEG) Chain Stability
The PEG backbone of Azido-PEG10-acid is generally stable but can be susceptible to

oxidative degradation.

Factors Affecting PEG Stability:

Oxidation: In the presence of oxygen, especially when exposed to heat or light, the PEG

chain can undergo autoxidation. This process can lead to chain cleavage and the formation

of various degradation products, including aldehydes and carboxylic acids such as formic

acid, acetic acid, and glycolic acid.

Peroxides: The autoxidation of PEG can generate reactive peroxide intermediates. These

peroxides can not only contribute to further PEG degradation but can also react with and

degrade other molecules in the solution.

Recommended Storage and Handling
Proper storage and handling are crucial to maintain the integrity and functionality of Azido-
PEG10-acid.

Storage Conditions
The following table summarizes the recommended storage conditions for Azido-PEG10-acid.
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Condition Recommendation Rationale Source

Temperature

-20°C for long-term

storage (months to

years)

Minimizes degradation

of both the azide and

PEG components.

0-4°C for short-term

storage (days to

weeks)

Suitable for temporary

storage.

Atmosphere

Store under an inert

atmosphere (e.g.,

argon or nitrogen).

Prevents oxidative

degradation of the

PEG chain.

Light

Protect from light.

Store in an amber vial

or a dark container.

Prevents light-induced

degradation of the

azide group.

Moisture
Store in a desiccated

environment.

Minimizes potential

hydrolysis and other

moisture-related

degradation.

Handling Procedures
Adherence to proper laboratory safety protocols is essential when working with Azido-PEG10-
acid.
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Preparation

Handling

Dispensing & Use

Storage of Aliquots

Equilibrate vial to room temperature

Work in a chemical fume hood

Wear appropriate PPE:
- Safety goggles

- Chemical-resistant gloves
- Lab coat

Use non-metallic spatulas and containers

Avoid contact with acids, heavy metals, and reducing agents

Dispense required amount

If preparing a stock solution, use an anhydrous solvent (e.g., DMSO, DMF)

Store stock solutions at -20°C under an inert atmosphere

Minimize freeze-thaw cycles

Click to download full resolution via product page

Caption: Recommended Handling Workflow for Azido-PEG10-acid.

Potential Degradation Pathways
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The primary degradation pathways for Azido-PEG10-acid involve the decomposition of the

azide group and the oxidative cleavage of the PEG chain.
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Caption: Potential Degradation Pathways for Azido-PEG10-acid.

Experimental Protocols for Stability Assessment
To assess the stability of Azido-PEG10-acid under specific experimental conditions, the

following analytical methods can be employed.

Protocol: Stability Assessment by High-Performance
Liquid Chromatography (HPLC)
Objective: To quantify the degradation of Azido-PEG10-acid over time under various

conditions (e.g., different pH, temperature).

Methodology:

Sample Preparation:

Prepare stock solutions of Azido-PEG10-acid in a suitable solvent (e.g., water, DMSO).

Aliquot the stock solution into separate vials for each time point and condition to be tested.
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For pH stability, dilute the stock solution into buffers of the desired pH.

For temperature stability, incubate the vials at the desired temperatures.

Time Points:

At designated time points (e.g., 0, 24, 48, 72 hours, 1 week), retrieve a vial from each

condition.

Quench any ongoing degradation by freezing the sample at -80°C until analysis.

HPLC Analysis:

Column: C18 reverse-phase column.

Mobile Phase: A gradient of water and acetonitrile with 0.1% trifluoroacetic acid (TFA) or

formic acid.

Detection: UV detector at a wavelength where the azide or another chromophore absorbs,

or an Evaporative Light Scattering Detector (ELSD).

Analysis: Monitor the decrease in the peak area of the intact Azido-PEG10-acid and the

appearance of new peaks corresponding to degradation products.

Data Interpretation:

Plot the percentage of remaining Azido-PEG10-acid against time for each condition to

determine the degradation rate.

Protocol: Functional Integrity Assessment using "Click"
Chemistry
Objective: To determine if the azide group of Azido-PEG10-acid remains reactive after storage

or exposure to specific conditions.

Methodology:

Sample Preparation:
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Subject Azido-PEG10-acid to the desired storage or stress conditions.

"Click" Reaction:

React the stressed Azido-PEG10-acid sample with an alkyne-functionalized fluorescent

dye (e.g., DBCO-Cy5) in a suitable buffer.

Include a control reaction with fresh, unstressed Azido-PEG10-acid.

Analysis:

Analyze the reaction mixture by HPLC with a fluorescence detector or by LC-MS.

Compare the amount of fluorescently labeled product formed with the stressed sample to

that of the control.

Data Interpretation:

A significant decrease in the product peak for the stressed sample indicates a loss of

azide functionality.

Conclusion
Azido-PEG10-acid is a valuable tool in bioconjugation, but its stability is dependent on proper

storage and handling. The primary concerns are the potential for azide decomposition and

oxidative degradation of the PEG chain. By adhering to the recommended storage conditions

of -20°C, protection from light, and an inert atmosphere, and by following safe handling

procedures, researchers can ensure the integrity and performance of this important reagent in

their applications. Regular assessment of its stability and functionality, particularly when used in

critical applications, is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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